5-(3-hydroxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(3-hydroxyphenyl)methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C14H14N2O3S/c17-11-3-1-2-10(8-11)9-12-13(18)15-14(20-12)16-4-6-19-7-5-16/h1-3,8-9,17H,4-7H2/b12-9-
• InChI Key: NNVUGOHPNJXRGL-XFXZXTDPSA-N
• Canonical SMILES: C1COCCN1C2=NC(=O)C(=CC3=CC(=CC=C3)O)S2
• Isomeric SMILES: C1COCCN1C2=NC(=O)/C(=C/C3=CC(=CC=C3)O)/S2
• Molecular Formula: C14H14N2O3S
• DSSTOX Substance ID: DTXSID70351339
• Molecular Weight: 290.34 g/mol
• CAS RN: 5562-53-8

Description

5-(3-hydroxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antiproliferative and Antimicrobial Properties

A study on Schiff bases derived from 1,3,4-thiadiazole compounds, closely related to the structure of interest, demonstrated significant antiproliferative and antimicrobial properties. These compounds, especially those with modifications on the thiadiazole ring, showed high DNA protective ability against oxidative stress and strong antimicrobial activity against specific strains like S. epidermidis. One compound exhibited notable cytotoxicity on cancer cell lines, suggesting its potential for use in chemotherapy drug strategies to enhance efficacy with minimal cytotoxicity (Gür et al., 2020).

Structural and Spectroscopic Analysis

Research on the synthesis and analysis of thiazole derivatives, including morpholinomethyl derivatives, highlighted their structural intricacies. These compounds were thoroughly analyzed using techniques such as IR spectrum, NMR, and X-ray crystal structure analyses. The studies emphasized the importance of intermolecular interactions in forming supramolecular networks, which could be crucial for understanding their biological activities and potential applications in medicinal chemistry (Banu et al., 2013).